Cas no 939900-09-1 (1-(3-bromopropyl)-2-phenylbenzene)

• Product Name: 1-(3-bromopropyl)-2-phenylbenzene
• CAS No: 939900-09-1
• MF: C₁₅H₁₅Br
• MW: 275.183603525162
• CID: 6477250
• PubChem ID: 19261337
• Update Time: 2025-05-22

1-(3-bromopropyl)-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-2-phenylbenzene
• AKOS005215865
• 939900-09-1
• EN300-1861626

• Inchi： 1S/C15H15Br/c16-12-6-10-14-9-4-5-11-15(14)13-7-2-1-3-8-13/h1-5,7-9,11H,6,10,12H2
• InChI Key： UWBMSMYNMFIMKF-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.03571g/mol
• Monoisotopic Mass: 274.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromopropyl)-2-phenylbenzene

Comprehensive Overview of 1-(3-Bromopropyl)-2-phenylbenzene (CAS No. 939900-09-1): Properties, Applications, and Industry Insights

1-(3-Bromopropyl)-2-phenylbenzene (CAS No. 939900-09-1) is a specialized organic compound gaining attention in pharmaceutical intermediates and material science research. This brominated aromatic derivative serves as a critical building block in synthetic chemistry due to its unique molecular structure, combining a phenylbenzene core with a 3-bromopropyl side chain. Its CAS registry number 939900-09-1 ensures precise identification across global chemical databases, while alternative names like 3-(2-phenylphenyl)-1-bromopropane may appear in literature.

Recent trends show growing interest in brominated aromatic compounds for LED materials and liquid crystal displays. Researchers frequently search for "1-(3-bromopropyl)-2-phenylbenzene synthesis" or "CAS 939900-09-1 applications," reflecting demand for practical preparation methods. The compound's balanced lipophilicity and molecular rigidity make it valuable for designing organic electronic materials, particularly in developing novel hole-transport layers for optoelectronic devices.

From a synthetic perspective, 939900-09-1 demonstrates remarkable versatility. Its bromopropyl group enables nucleophilic substitution reactions, while the biphenyl moiety provides conjugation stability. Laboratories often employ this compound as a precursor for cross-coupling reactions, especially in Suzuki-Miyaura and Buchwald-Hartwig animations. The 2-phenylbenzene structure contributes to enhanced thermal stability in resulting polymers, addressing industry needs for high-performance materials.

Quality specifications for 1-(3-bromopropyl)-2-phenylbenzene typically require ≥98% purity (HPLC), with particular attention to residual solvent levels. Analytical techniques like GC-MS and NMR spectroscopy are essential for verifying structural integrity, especially when used in pharmaceutical intermediate synthesis. Storage recommendations suggest inert atmosphere protection at 2-8°C to maintain the bromine functionality stability over extended periods.

Emerging applications leverage the compound's molecular architecture for advanced material development. Recent patents describe derivatives of CAS 939900-09-1 in organic semiconductors, where the phenylbenzene backbone facilitates charge transport while the alkyl bromide terminus allows modular functionalization. These developments align with renewable energy initiatives, particularly in next-generation photovoltaic materials research.

Environmental and handling considerations for 1-(3-bromopropyl)-2-phenylbenzene follow standard laboratory protocols for brominated compounds. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during handling. The compound's low volatility reduces inhalation risks, but adequate ventilation remains prudent during large-scale operations.

Market analysis indicates steady growth in demand for high-purity 939900-09-1, particularly from Asia-Pacific research centers. Suppliers increasingly offer customized bulk quantities with certificates of analysis, responding to industrial-scale applications. The compound's role in OLED material research continues to expand, with published studies demonstrating its utility in creating efficient light-emitting layers with tunable electronic properties.

Future research directions for 1-(3-bromopropyl)-2-phenylbenzene may explore its potential in metal-organic frameworks (MOFs) or as a ligand precursor for catalytic systems. The bromine substituent's reactivity offers pathways to diverse functional groups, while the aromatic system maintains structural integrity under various reaction conditions. These characteristics position CAS No. 939900-09-1 as a compound of continuing significance in advanced organic synthesis.